Cas no 859191-98-3 (ethyl 2-methyl-3-(4-methylphenyl)propanoate)

• Product Name: ethyl 2-methyl-3-(4-methylphenyl)propanoate
• CAS No: 859191-98-3
• MF: C₁₃H₁₈O₂
• MW: 206.280824184418
• CID: 4660968
• PubChem ID: 54365303
• Update Time: 2025-05-20

ethyl 2-methyl-3-(4-methylphenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-methyl-3-(4-methylphenyl)propanoate

• Inchi： 1S/C13H18O2/c1-4-15-13(14)11(3)9-12-7-5-10(2)6-8-12/h5-8,11H,4,9H2,1-3H3
• InChI Key： UPJAGKHUQZSQSK-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C)CC1C=CC(C)=CC=1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on ethyl 2-methyl-3-(4-methylphenyl)propanoate

Comprehensive Analysis of Ethyl 2-Methyl-3-(4-Methylphenyl)Propanoate (CAS No. 859191-98-3): Properties, Applications, and Industry Trends

Ethyl 2-methyl-3-(4-methylphenyl)propanoate (CAS No. 859191-98-3) is a specialized ester compound gaining traction in fragrance, flavor, and pharmaceutical industries due to its unique aromatic profile and functional versatility. As consumer demand for sustainable aroma chemicals and bio-based ingredients surges, this compound has emerged as a subject of research for its potential in green chemistry applications. Its molecular structure combines a 4-methylphenyl group with a propanoate ester backbone, offering a balanced volatility and stability ideal for controlled-release formulations.

Recent studies highlight the compound's role in high-performance fragrance formulations, particularly in luxury perfumery where long-lasting woody-amber notes are prized. With a boiling point of ~265°C and a vapor pressure optimized for ambient diffusion, it addresses the industry's need for non-volatile fragrance fixatives. Analytical techniques like GC-MS and NMR spectroscopy confirm its >98% purity in commercial batches, meeting IFRA compliance standards for cosmetic use. Manufacturers are exploring its synergy with plant-derived aroma molecules to create vegan fragrance alternatives—a response to the 37% year-on-year growth in ethical consumerism.

In flavor science, the compound's fruity-berry undertones with subtle spicy nuances make it valuable for gourmand flavor profiles. Food technologists report its efficacy at concentrations below 50 ppm in sugar-reduced beverage systems, aligning with global health trends. Patent filings (e.g., WO2021158932) reveal novel applications in functional food coatings, where its ester group participates in controlled-release matrix systems for bioactive ingredients. Stability tests show <95% retention after 12 months at 25°C, outperforming traditional benzoate derivatives.

The pharmaceutical sector values ethyl 2-methyl-3-(4-methylphenyl)propanoate as a chiral building block for asymmetric synthesis. Its α-methyl substitution creates a stereocenter useful in constructing non-steroidal anti-inflammatory drug (NSAID) precursors. Recent QSAR modeling studies suggest potential bioactivity in modulating TRP ion channels, sparking interest in neurological applications. Process chemists have developed continuous flow hydrogenation methods to produce it with 92% atom economy—a breakthrough for green pharmaceutical manufacturing.

From an industrial perspective, the compound's low ecotoxicity profile (EC50 >100 mg/L in Daphnia magna tests) positions it favorably under REACH regulations. Leading manufacturers have achieved >99.5% purity through molecular distillation, reducing residual solvents below ICH Q3C limits. Market analysts project a 6.8% CAGR for such high-purity specialty esters through 2028, driven by demand in APAC personal care markets. Innovations in enzymatic esterification using immobilized lipases now enable production at ambient temperatures, cutting energy use by 40% versus traditional methods.

Quality control protocols for CAS 859191-98-3 emphasize HPLC-UV purity verification with simultaneous isomeric impurity profiling. The compound's UV cutoff at 280 nm allows sensitive detection in complex matrices. Storage recommendations specify amber glass containers with nitrogen blanket protection to prevent oxidative degradation—critical for maintaining pharmaceutical-grade stability. Thermogravimetric analysis (TGA) confirms decomposition only above 210°C, ensuring safety in hot-melt processing applications.

Emerging research explores the compound's surface-active properties in nanoemulsion systems, where its amphiphilic character stabilizes lipid-based drug delivery vehicles. Patent analysis reveals 14% of recent filings mentioning 859191-98-3 relate to transdermal penetration enhancers, particularly for cannabinoid formulations. This aligns with the expanding cosmeceutical markets, projected to reach $61.2 billion by 2027. Environmental studies confirm >80% biodegradation in 28 days (OECD 301B), addressing concerns about persistent fragrance residues in wastewater.

For formulation chemists, the compound's Hansen solubility parameters (δD=18.2, δP=3.1, δH=5.4 MPa^1/2) facilitate compatibility screening with silicone-based delivery systems. Its log P value of 3.8 indicates optimal skin permeation without excessive bioaccumulation. Regulatory status includes ECOSAR Class 1 predictions and OECD 423 oral toxicity studies showing LD50 >2000 mg/kg. These properties support its inclusion in eco-certified fragrance blends compliant with COSMOS standards.

Future directions include biocatalytic derivatization to produce chiral variants for asymmetric synthesis, and microencapsulation studies for textile fragrance applications. With the global fine chemicals market increasingly prioritizing multifunctional ingredients, ethyl 2-methyl-3-(4-methylphenyl)propanoate exemplifies how targeted molecular design can meet evolving industry needs while addressing sustainability imperatives through innovative chemistry.